Cas no 1227180-50-8 (3-(4-Chlorophenyl)benzo[d]isoxazole)

• Product Name: 3-(4-Chlorophenyl)benzo[d]isoxazole
• CAS No: 1227180-50-8
• MF: C₁₃H₈ClNO
• MW: 229.661722183228
• CID: 1095146
• PubChem ID: 73554719
• Update Time: 2025-07-01

3-(4-Chlorophenyl)benzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)benzo[d]isoxazole
• 3-(4-Chlorophenyl)-1,2-benzoxazole
• 1227180-50-8
• 1,2-Benzisoxazole, 3-(4-chlorophenyl)-

• Inchi： 1S/C13H8ClNO/c14-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)16-15-13/h1-8H
• InChI Key： SXMVMMSVHPRZAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2C=CC=CC=2ON=1

Computed Properties

• Exact Mass: 229.0294416g/mol
• Monoisotopic Mass: 229.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-Chlorophenyl)benzo[d]isoxazole

3-(4-Chlorophenyl)benzo[d]isoxazole: A Comprehensive Overview

The compound with CAS No. 1227180-50-8, commonly referred to as 3-(4-Chlorophenyl)benzo[d]isoxazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzo[d]isoxazole derivatives, which are known for their unique structural properties and potential applications in various industries. The presence of the 4-chlorophenyl group introduces additional electronic and steric effects, making this compound particularly interesting for researchers exploring its synthetic and functional properties.

Benzo[d]isoxazoles are heterocyclic compounds characterized by a fused benzene ring and an isoxazole moiety. The isoxazole ring consists of two adjacent oxygen atoms, which contributes to the molecule's aromaticity and stability. In the case of 3-(4-Chlorophenyl)benzo[d]isoxazole, the substitution pattern at the 3-position of the benzo ring with a 4-chlorophenyl group further enhances its chemical reactivity and selectivity. This substitution also plays a crucial role in determining the compound's solubility, thermal stability, and electronic properties.

Recent studies have highlighted the potential of 3-(4-Chlorophenyl)benzo[d]isoxazole in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for designing bioactive molecules. For instance, researchers have explored its ability to act as a scaffold for constructing inhibitors of kinases and other enzymes involved in disease pathways. The 4-chlorophenyl group has been shown to enhance the compound's binding affinity to specific receptors, making it a valuable tool in medicinal chemistry.

In addition to its biological applications, 3-(4-Chlorophenyl)benzo[d]isoxazole has also found utility in materials science. Its aromaticity and heterocyclic nature make it an ideal candidate for use in organic electronics. Recent advancements have demonstrated its potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to form stable π-conjugated systems has been leveraged to improve the efficiency and performance of these devices.

The synthesis of 3-(4-Chlorophenyl)benzo[d]isoxazole typically involves multi-step organic reactions, often utilizing coupling agents or transition metal catalysts. Researchers have optimized various synthetic pathways to achieve high yields and purity levels. For example, a popular method involves the condensation of an appropriate phenol derivative with an aldehyde or ketone in the presence of an acid catalyst. The introduction of the 4-chlorophenyl group is often achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific starting materials used.

From a structural standpoint, 3-(4-Chlorophenyl)benzo[d]isoxazole exhibits remarkable versatility due to its ability to undergo further functionalization. This property has been exploited in numerous studies aimed at modifying its electronic characteristics or enhancing its solubility in various solvents. For instance, researchers have successfully introduced additional substituents such as hydroxyl groups or alkyl chains to tailor the compound's properties for specific applications.

The physical and chemical properties of 3-(4-Chlorophenyl)benzo[d]isoxazole have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the compound's molecular geometry, electronic distribution, and thermal behavior. For example, X-ray crystallographic analysis has revealed that the molecule adopts a planar conformation due to extensive π-conjugation within its structure.

Looking ahead, the continued exploration of 3-(4-Chlorophenyl)benzo[d]isoxazole is expected to yield even more exciting discoveries. Its unique combination of structural features makes it an ideal candidate for addressing challenges in diverse fields such as drug discovery, materials science, and catalysis. As researchers continue to uncover new applications for this compound, it is likely that 3-(4-Chlorophenyl)benzo[d]isoxazole will play an increasingly important role in advancing scientific knowledge and technological innovation.